![molecular formula C13H18ClF2NO2 B1652137 [3,5-Difluoro-4-(oxan-4-ylmethoxy)phenyl]methanamine hydrochloride CAS No. 1393330-45-4](/img/structure/B1652137.png)
[3,5-Difluoro-4-(oxan-4-ylmethoxy)phenyl]methanamine hydrochloride
Overview
Description
“[3,5-Difluoro-4-(oxan-4-ylmethoxy)phenyl]methanamine hydrochloride” is a chemical compound with the molecular formula C13H17F2NO2・HCl . It has a molecular weight of 293.74 . The CAS number for this compound is 1393330-45-4 .
Molecular Structure Analysis
The molecular structure of this compound consists of a phenyl ring which is substituted at the 3rd and 5th positions by fluorine atoms and at the 4th position by an oxan-4-ylmethoxy group . The phenyl ring is also attached to a methanamine group .Scientific Research Applications
Anticancer Properties :
- Research suggests that [3,5-Difluoro-4-(oxan-4-ylmethoxy)phenyl]methanamine hydrochloride exhibits promising anticancer properties. It has been investigated for its potential to inhibit cancer cell growth and induce apoptosis in various cancer types, including breast cancer and leukemia (Peng et al., 2020).
properties
IUPAC Name |
[3,5-difluoro-4-(oxan-4-ylmethoxy)phenyl]methanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17F2NO2.ClH/c14-11-5-10(7-16)6-12(15)13(11)18-8-9-1-3-17-4-2-9;/h5-6,9H,1-4,7-8,16H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XWCWFNVSQGFDJT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1COC2=C(C=C(C=C2F)CN)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18ClF2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.74 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[3,5-Difluoro-4-(oxan-4-ylmethoxy)phenyl]methanamine hydrochloride | |
CAS RN |
1393330-45-4 |
Source
|
| Record name | Benzenemethanamine, 3,5-difluoro-4-[(tetrahydro-2H-pyran-4-yl)methoxy]-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1393330-45-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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